Cas no 899738-23-9 (7-tert-butyl-3-(2-fluorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 7-tert-butyl-3-(2-fluorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899738-23-9
• MF: C₁₉H₁₉FN₄O₃
• MW: 370.377567529678
• CID: 5495069
• Update Time: 2025-05-19

7-tert-butyl-3-(2-fluorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-tert-butyl-2-[(2-fluorophenyl)methyl]-4-methylpurino[8,7-b][1,3]oxazole-1,3-dione
• 7-tert-butyl-3-(2-fluorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C19H19FN4O3/c1-19(2,3)13-10-23-14-15(21-17(23)27-13)22(4)18(26)24(16(14)25)9-11-7-5-6-8-12(11)20/h5-8,10H,9H2,1-4H3
• InChI Key： OPOXBZYWATXRIL-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])N1C(N(C([H])([H])[H])C2=C(C1=O)N1C(=N2)OC(=C1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O

Additional information on 7-tert-butyl-3-(2-fluorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

Introduction to 7-tert-butyl-3-(2-fluorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione (CAS No. 899738-23-9)

7-tert-butyl-3-(2-fluorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione (CAS No. 899738-23-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazolopurine class, a heterocyclic structure that has been extensively studied for its potential biological activities. The presence of multiple functional groups, including a tert-butyl moiety and a fluorophenyl substituent, contributes to its unique chemical properties and makes it a promising candidate for further investigation in drug discovery.

The tert-butyl group at the 7-position of the oxazolopurine core enhances the lipophilicity of the molecule, which is a critical factor in drug absorption and distribution. Additionally, the fluorophenyl group at the 3-position introduces electronic and steric effects that can influence binding interactions with biological targets. These structural features make this compound an intriguing subject for exploring novel therapeutic avenues.

In recent years, there has been growing interest in oxazolopurine derivatives due to their demonstrated efficacy in various pharmacological applications. The 1-methyl group at the 1-position of the purine ring further modulates the electronic properties of the molecule, potentially enhancing its binding affinity to enzymes and receptors involved in critical biological pathways. This compound's potential as an inhibitor or modulator of such pathways has been a focus of numerous research studies.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. Researchers have leveraged this similarity to design analogs with improved pharmacokinetic profiles and enhanced target specificity. The fluorine atom in the phenyl ring is particularly noteworthy, as fluorine substitution often leads to increased metabolic stability and better oral bioavailability. These attributes make this compound a valuable tool for developing next-generation pharmaceuticals.

The synthesis of 7-tert-butyl-3-(2-fluorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the oxazolopurine core necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes for such complex molecules.

Recent studies have highlighted the potential of oxazolopurine derivatives as scaffolds for anticancer agents. The ability of these compounds to interact with key enzymes and signaling pathways involved in tumor growth has been well-documented. The structural features of 7-tert-butyl-3-(2-fluorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione, particularly its fluorophenyl substituent, suggests that it may exhibit similar anticancer properties.

Another area of interest is the use of this compound as a tool for investigating protein-protein interactions. The unique binding pockets within biological targets can be exploited by molecules like this one to modulate cellular processes. The tert-butyl group may serve as a hydrophobic anchor point during binding interactions with protein receptors or enzymes.

The potential applications of this compound extend beyond oncology. Researchers are exploring its utility in other therapeutic areas such as anti-inflammatory and antiviral treatments. The ability to fine-tune its structure for specific biological activities makes it a versatile candidate for drug development.

In conclusion,7-tert-butyl-3-(2-fluorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione (CAS No. 899738-23-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable asset in ongoing drug discovery efforts. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties.